Cas no 716358-74-6 (3-(Ethylsulfamoyl)-4-methoxybenzoic acid)
716358-74-6 structure
Product Name:3-(Ethylsulfamoyl)-4-methoxybenzoic acid
CAS No:716358-74-6
MF:C10H13NO5S
MW:259.278921842575
CID:2113352
PubChem ID:16768179
Update Time:2023-08-04
3-(Ethylsulfamoyl)-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(ethylamino)sulfonyl]-4-methoxyBenzoic acid
- 3-(ethylsulfamoyl)-4-methoxybenzoic acid
- STK802713
- BBL002575
- H5166
- 3-(Ethylsulfamoyl)-4-methoxybenzoic acid
-
- Inchi: 1S/C10H13NO5S/c1-3-11-17(14,15)9-6-7(10(12)13)4-5-8(9)16-2/h4-6,11H,3H2,1-2H3,(H,12,13)
- InChI Key: PLOXPMMCRRYOMT-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=CC=1OC)(NCC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 361
- XLogP3: 0.8
- Topological Polar Surface Area: 101
3-(Ethylsulfamoyl)-4-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E904150-10mg |
3-(Ethylsulfamoyl)-4-methoxybenzoic Acid |
716358-74-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E904150-50mg |
3-(Ethylsulfamoyl)-4-methoxybenzoic Acid |
716358-74-6 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E904150-100mg |
3-(Ethylsulfamoyl)-4-methoxybenzoic Acid |
716358-74-6 | 100mg |
$ 160.00 | 2022-06-05 | ||
| Enamine | EN300-142807-0.05g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 0.05g |
$1895.0 | 2023-02-15 | ||
| Enamine | EN300-142807-0.1g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 0.1g |
$1986.0 | 2023-02-15 | ||
| Enamine | EN300-142807-0.25g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 0.25g |
$2077.0 | 2023-02-15 | ||
| Enamine | EN300-142807-0.5g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 0.5g |
$2167.0 | 2023-02-15 | ||
| Enamine | EN300-142807-1.0g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-142807-2.5g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 2.5g |
$4423.0 | 2023-02-15 | ||
| Enamine | EN300-142807-5.0g |
3-(ethylsulfamoyl)-4-methoxybenzoic acid |
716358-74-6 | 5.0g |
$6545.0 | 2023-02-15 |
3-(Ethylsulfamoyl)-4-methoxybenzoic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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